Cas no 2228075-10-1 ((2R)-2-(1-methoxypropyl)oxirane)

• Product Name: (2R)-2-(1-methoxypropyl)oxirane
• CAS No: 2228075-10-1
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 6406412
• PubChem ID: 165669515
• Update Time: 2025-06-09

(2R)-2-(1-methoxypropyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(1-methoxypropyl)oxirane
• EN300-1787157
• 2228075-10-1

• Inchi： 1S/C6H12O2/c1-3-5(7-2)6-4-8-6/h5-6H,3-4H2,1-2H3/t5?,6-/m1/s1
• InChI Key： UQKIEPHTOHLKBV-PRJDIBJQSA-N
• SMILES： O1C[C@@H]1C(CC)OC

Computed Properties

• Exact Mass: 116.083729621g/mol
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 72.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 21.8Ų

Additional information on (2R)-2-(1-methoxypropyl)oxirane

Introduction to (2R)-2-(1-methoxypropyl)oxirane (CAS No. 2228075-10-1)

(2R)-2-(1-methoxypropyl)oxirane (CAS No. 2228075-10-1) is a chiral epoxide that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique stereochemistry and reactive epoxide functionality, making it a valuable intermediate in the synthesis of various bioactive molecules and functional materials.

The chemical structure of (2R)-2-(1-methoxypropyl)oxirane consists of a three-membered ring with an oxygen atom, which is highly reactive due to the ring strain. The presence of the methoxypropyl substituent at the 2-position imparts specific stereochemical properties, enabling the compound to participate in stereoselective reactions. This feature is particularly important in the synthesis of chiral pharmaceuticals, where precise control over stereochemistry is crucial for the desired biological activity.

Recent advancements in synthetic methodologies have led to the development of efficient and scalable routes for the production of (2R)-2-(1-methoxypropyl)oxirane. One notable approach involves the asymmetric epoxidation of allylic alcohols using chiral catalysts, which allows for high enantioselectivity and yield. This method has been widely adopted in both academic and industrial settings, contributing to the increased availability and affordability of this important building block.

In the context of pharmaceutical research, (2R)-2-(1-methoxypropyl)oxirane has shown promise as a key intermediate in the synthesis of various drugs. For instance, it has been utilized in the preparation of antiviral agents, anticancer drugs, and anti-inflammatory compounds. The ability to introduce specific functional groups through ring-opening reactions with nucleophiles makes it a versatile starting material for drug discovery and development.

Moreover, (2R)-2-(1-methoxypropyl)oxirane has found applications in materials science, particularly in the development of advanced polymers and coatings. The reactive epoxide group can undergo polymerization reactions to form high-performance materials with tailored properties such as enhanced mechanical strength, thermal stability, and biocompatibility. These materials have potential applications in fields ranging from biomedical devices to electronic components.

The environmental impact of chemical processes involving (2R)-2-(1-methoxypropyl)oxirane has also been a subject of recent research. Efforts are being made to develop greener synthetic methods that minimize waste generation and reduce energy consumption. For example, catalytic systems using renewable resources have been explored to achieve more sustainable production processes.

In conclusion, (2R)-2-(1-methoxypropyl)oxirane (CAS No. 2228075-10-1) is a versatile and valuable compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique stereochemistry and reactive functionality make it an essential building block for the development of novel bioactive molecules and advanced materials. Ongoing research continues to expand its potential uses and improve its synthetic accessibility, ensuring its continued relevance in these fields.